Cas no 142434-10-4 (Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-1-methyl-, (3aR,6R,6aS)-rel-)

• Product Name: Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-1-methyl-, (3aR,6R,6aS)-rel-
• CAS No: 142434-10-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 101086
• Update Time: 2022-09-22

Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-1-methyl-, (3aR,6R,6aS)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-1-methyl-, (3aR,6R,6aS)-rel-
• Cyclopenta[b]pyrrole-6-carbonitrile, octahydro-1-methyl-, (3aalpha,6beta,6aalpha)- (9CI)

• Inchi： 1S/C9H14N2/c1-11-5-4-7-2-3-8(6-10)9(7)11/h7-9H,2-5H2,1H3/t7-,8+,9+/m1/s1
• InChI Key： JPZDECUPEBLDTH-VGMNWLOBSA-N
• SMILES： N1(C)CC[C@@]2([H])CC[C@@H](C#N)[C@@]12[H]

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2